molecular formula C6H16N2 B105880 N,N-Dimethyl-N'-ethylethylenediamine CAS No. 123-83-1

N,N-Dimethyl-N'-ethylethylenediamine

Cat. No. B105880
CAS RN: 123-83-1
M. Wt: 116.2 g/mol
InChI Key: WLNSKTSWPYTNLY-UHFFFAOYSA-N
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Description

N,N-Dimethyl-N’-ethylethylenediamine is a chemical compound with the linear formula C2H5NHCH2CH2N(CH3)2 . It is used in DNA binding effect and to enhance the adsorption of carbon dioxide . It also acts as a ligand and forms coordination complexes .


Synthesis Analysis

N,N-Dimethyl-N’-ethylethylenediamine is prepared by the reaction of NiX2•6H2O (X = NO3-, ClO4-), bidentate amine, [Cu(oxpn)] [oxpn = N,N’-bis(3-aminopropyl)oxamide] and sodium nitrite in ethanolic solution .


Molecular Structure Analysis

The molecular structure of N,N-Dimethyl-N’-ethylethylenediamine is represented by the SMILES string CCNCCN©C . The InChI key for this compound is WLNSKTSWPYTNLY-UHFFFAOYSA-N .


Chemical Reactions Analysis

N,N-Dimethyl-N’-ethylethylenediamine can be used as a ligand in copper-catalyzed cyanations of aryl bromides using potassium hexacyanoferrate (II) to form the corresponding benzonitriles . It can also catalyze the direct C-H arylation of unactivated benzene in the presence of potassium tert-butoxide to form the corresponding biaryl .


Physical And Chemical Properties Analysis

N,N-Dimethyl-N’-ethylethylenediamine is a liquid with a refractive index of n20/D 1.4222 (lit.) . It has a boiling point of 134-135 °C (lit.) and a density of 0.738 g/mL at 25 °C (lit.) .

Scientific Research Applications

Nanotechnology

The compound’s ability to act as a stabilizing agent for nanoparticles makes it valuable in nanotechnology. It can be used to control the size and distribution of nanoparticles, which is crucial for the fabrication of nanodevices and nanomaterials.

Each of these applications leverages the unique chemical properties of N,N-Dimethyl-N’-ethylethylenediamine , demonstrating its versatility and importance in scientific research. The compound’s multifunctionality makes it a subject of ongoing study across various disciplines .

Safety and Hazards

N,N-Dimethyl-N’-ethylethylenediamine is classified as a flammable liquid and skin corrosive . It has a flash point of 24 °C in a closed cup . The safety information pictograms associated with this compound are GHS02 and GHS05 .

Future Directions

N,N-Dimethylethylenediamine can be used as a ligand in various processes, including the synthesis of Schiff base ligands to prepare their zinc alkyl and zinc alkoxide complexes that initiate ring-opening polymerization of lactides . It can also be used to prepare copper azido polymers .

Mechanism of Action

Target of Action

It is known to act as a ligand, forming coordination complexes with certain metal ions .

Mode of Action

N,N-Dimethyl-N’-ethylethylenediamine interacts with its targets by forming coordination complexes. For example, it can form a complex with copper (II) ions .

Biochemical Pathways

It is known to enhance the adsorption of carbon dioxide , which could potentially influence various biochemical processes.

Result of Action

It is known to enhance the adsorption of carbon dioxide , which could potentially influence various cellular processes.

properties

IUPAC Name

N-ethyl-N',N'-dimethylethane-1,2-diamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H16N2/c1-4-7-5-6-8(2)3/h7H,4-6H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WLNSKTSWPYTNLY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNCCN(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H16N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID2059560
Record name 2-Ethylaminoethyldimethylamine
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Molecular Weight

116.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,N-Dimethyl-N'-ethylethylenediamine

CAS RN

123-83-1
Record name N,N-Dimethyl-N′-ethylethylenediamine
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Record name 1,2-Ethanediamine, N2-ethyl-N1,N1-dimethyl-
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Record name 1,2-Ethanediamine, N2-ethyl-N1,N1-dimethyl-
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Record name 2-Ethylaminoethyldimethylamine
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Record name 2-ethylaminoethyldimethylamine
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Record name N,N-Dimethyl-N'-ethylethylenediamine
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: How does the structure of dmeten influence the dimensionality of the resulting Cu(II)-azide polymers compared to other diamine ligands?

A: Both research papers highlight the critical role of the chelating diamine ligand in dictating the final structure of Cu(II)-azide polymers. While all complexes utilize a Cu(II)6 building block, the overall dimensionality varies. For instance, using dmeten results in a 2D structure in complex [2], specifically [Cu6(N3)12(dmeen)2(H2O)2]n, where dmeen represents N,N-Dimethyl-N'-ethylethylenediamine. [] In contrast, employing ligands like aem (4-(2-aminoethyl)morpholine) leads to a 3D framework, and hmpz (homopiperazine) results in a 1D chain. [] This suggests that the steric bulk and conformational flexibility of dmeten, compared to aem or hmpz, influence its coordination mode with Cu(II) ions and the subsequent assembly of the polymeric network.

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